Cas no 2090909-29-6 (Methyl2-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate)

• Product Name: Methyl2-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• CAS No: 2090909-29-6
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 6794205
• PubChem ID: 131508770
• Update Time: 2024-09-12

Methyl2-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• Methyl2-(4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetate
• 2090909-29-6

• Inchi： 1S/C9H8ClN3O2/c1-15-8(14)4-6-2-3-7-9(10)11-5-12-13(6)7/h2-3,5H,4H2,1H3
• InChI Key： CZYGNRMEEORZRP-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(CC(=O)OC)N2N=CN=1

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.5Ų